Cas no 914220-36-3 (5-(4-TERT-BUTYLPHENYL)-OXAZOLE-4-CARBOXYLIC ACID)

• Product Name: 5-(4-TERT-BUTYLPHENYL)-OXAZOLE-4-CARBOXYLIC ACID
• CAS No: 914220-36-3
• MF: C₁₄H₁₅NO₃
• MW: 245.273803949356
• CID: 891203
• PubChem ID: 29923101
• Update Time: 2025-04-19

5-(4-TERT-BUTYLPHENYL)-OXAZOLE-4-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 5-(4-TERT-BUTYLPHENYL)-OXAZOLE-4-CARBOXYLIC ACID
• 5-(4-tert-butylphenyl)-1,3-oxazole-4-carboxylic acid
• 5-(4-tertbutylphenyl)-1,3-oxazole-4-carboxylic acid
• AKOS010901135
• DTXSID10652211
• 914220-36-3

• Inchi： 1S/C14H15NO3/c1-14(2,3)10-6-4-9(5-7-10)12-11(13(16)17)15-8-18-12/h4-8H,1-3H3,(H,16,17)
• InChI Key： VBLAQWXWUARXGP-UHFFFAOYSA-N
• SMILES： O1C=NC(C(=O)O)=C1C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 245.10500
• Monoisotopic Mass: 245.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.33000
• LogP: 3.33730